![molecular formula C11H11NO2 B1420790 Methyl 7-methyl-1H-indole-3-carboxylate CAS No. 773134-49-9](/img/structure/B1420790.png)
Methyl 7-methyl-1H-indole-3-carboxylate
Overview
Description
“Methyl 7-methyl-1H-indole-3-carboxylate” is a chemical compound with the linear formula C11H11NO2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . It is also known as the methyl ester of indole-3-carboxylic acid .
Molecular Structure Analysis
The molecular structure of “Methyl 7-methyl-1H-indole-3-carboxylate” is characterized by a linear formula of C11H11NO2 . The molecular weight of this compound is 189.21 .Physical And Chemical Properties Analysis
“Methyl 7-methyl-1H-indole-3-carboxylate” has a molecular weight of 189.21 . The physical and chemical properties of this compound are not extensively documented in the available literature.Scientific Research Applications
Synthesis of Pharmaceutical Compounds
“Methyl 7-methyl-1H-indole-3-carboxylate” serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its indole core is a prevalent structure in many drugs approved by the FDA for treatments ranging from antiviral to anticancer therapies . The compound’s ability to undergo palladium-catalyzed intramolecular oxidative coupling makes it valuable for creating a wide array of functionalized indole derivatives .
Antiviral Agents
Indole derivatives, including those synthesized from “Methyl 7-methyl-1H-indole-3-carboxylate,” have shown promising antiviral activities. They are used to develop compounds that inhibit the replication of viruses such as influenza and Coxsackie B4 virus, offering potential pathways for new antiviral drugs .
Anti-HIV Research
The indole nucleus is instrumental in anti-HIV drug design. Novel indolyl and oxochromenyl xanthenone derivatives, which can be synthesized from “Methyl 7-methyl-1H-indole-3-carboxylate,” have been studied for their potential as anti-HIV-1 agents through molecular docking studies .
Antibacterial Applications
“Methyl 7-methyl-1H-indole-3-carboxylate” is used as a starting material for synthesizing novel indole 3-substituted-[1,2,4]triazole derivatives with significant antibacterial activity. These derivatives are promising for the development of new antibacterial agents .
Cancer Treatment Research
Indole derivatives are increasingly being recognized for their role in treating various types of cancer. The indole structure is a common motif in compounds that exhibit activity against cancer cells, making “Methyl 7-methyl-1H-indole-3-carboxylate” a valuable precursor in cancer research .
Development of Bioactive Molecules
The indole moiety of “Methyl 7-methyl-1H-indole-3-carboxylate” is a superlative framework in many natural products and synthetic pharmaceuticals. It is used to synthesize bioactive molecules that possess a broad spectrum of biological activities, including antioxidant, antimicrobial, and antidiabetic properties .
Safety and Hazards
properties
IUPAC Name |
methyl 7-methyl-1H-indole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-7-4-3-5-8-9(11(13)14-2)6-12-10(7)8/h3-6,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLZWIKXFFYPHRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CN2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90673222 | |
Record name | Methyl 7-methyl-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90673222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-methyl-1H-indole-3-carboxylate | |
CAS RN |
773134-49-9 | |
Record name | Methyl 7-methyl-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90673222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.